N-cyclopentyl-3-[(2-methyl-2-propen-1-yl)oxy]benzamide

• IUPAC Name: N-cyclopentyl-3-(2-methylprop-2-enoxy)benzamide
• InChI: InChI=1S/C16H21NO2/c1-12(2)11-19-15-9-5-6-13(10-15)16(18)17-14-7-3-4-8-14/h5-6,9-10,14H,1,3-4,7-8,11H2,2H3,(H,17,18)
• InChI Key: QIOVLBIVVGPUMB-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)COC1=CC=CC(=C1)C(=O)NC2CCCC2
• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol

Description

N-cyclopentyl-3-[(2-methyl-2-propen-1-yl)oxy]benzamide, also known as CP-55,940, is a potent synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. This compound was first synthesized in the mid-1990s and has since been used in numerous scientific studies to investigate the mechanism of action, biochemical and physiological effects, and potential therapeutic applications of cannabinoids.

Mechanism of Action

N-cyclopentyl-3-[(2-methyl-2-propen-1-yl)oxy]benzamide acts as a potent agonist of the cannabinoid receptors, particularly the CB1 receptor, which is predominantly expressed in the brain and central nervous system. This compound binds to the CB1 receptor and activates a signaling cascade that leads to the release of neurotransmitters such as dopamine, serotonin, and gamma-aminobutyric acid (GABA). These neurotransmitters play a critical role in regulating mood, pain, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including analgesia, anti-inflammatory activity, and neuroprotection. This compound has also been shown to modulate the release of cytokines and chemokines, which are involved in the immune response and inflammation.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-3-[(2-methyl-2-propen-1-yl)oxy]benzamide is a potent and selective agonist of the CB1 receptor, which makes it a valuable tool for investigating the role of the endocannabinoid system in various physiological processes. However, the use of this compound in laboratory experiments is limited by its potential toxicity and the need for specialized equipment and expertise.

Future Directions

There are several future directions for research on N-cyclopentyl-3-[(2-methyl-2-propen-1-yl)oxy]benzamide and other synthetic cannabinoids. One area of interest is the development of novel synthetic cannabinoids with improved pharmacological properties and reduced toxicity. Another area of interest is the investigation of the potential therapeutic applications of cannabinoids in the treatment of various neurological disorders, including epilepsy, multiple sclerosis, and Parkinson's disease. Finally, there is a need for further research on the long-term effects of synthetic cannabinoids on the brain and other organs.

Synthesis Methods

The synthesis of N-cyclopentyl-3-[(2-methyl-2-propen-1-yl)oxy]benzamide involves several steps, including the reaction of 2,5-dimethoxybenzoyl chloride with cyclopentylmagnesium bromide, followed by the reaction of the resulting intermediate with 2-methyl-2-propen-1-ol. The final product is obtained by the reaction of the intermediate with benzoyl chloride. The synthesis of this compound is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

N-cyclopentyl-3-[(2-methyl-2-propen-1-yl)oxy]benzamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and neurological disorders. This compound has been shown to activate the cannabinoid receptors in the brain and peripheral tissues, leading to a range of physiological effects.